Cas no 1804526-10-0 (4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide)
4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide
-
- Inchi: 1S/C8H5F3N4O2/c9-8(10,11)17-7-5(6(14)16)4(13)1-3(2-12)15-7/h1H,(H2,13,15)(H2,14,16)
- InChI Key: UYBRHKMRBUYXMY-UHFFFAOYSA-N
- SMILES: FC(OC1C(C(N)=O)=C(C=C(C#N)N=1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 350
- XLogP3: 1.2
- Topological Polar Surface Area: 115
4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026004310-500mg |
4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide |
1804526-10-0 | 97% | 500mg |
$1,058.40 | 2022-04-02 | |
| Alichem | A026004310-1g |
4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide |
1804526-10-0 | 97% | 1g |
$1,663.20 | 2022-04-02 |
4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide
Research Briefing on 4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide (CAS: 1804526-10-0)
4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide (CAS: 1804526-10-0) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and cyano functional groups, exhibits unique physicochemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and antiviral agents.
The synthesis of 4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide involves a multi-step process, starting from commercially available pyridine precursors. Key steps include the introduction of the trifluoromethoxy group via nucleophilic substitution and subsequent cyanation at the 6-position. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also explored its reactivity in various coupling reactions, enabling the construction of diverse heterocyclic scaffolds.
In vitro studies have demonstrated that 4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide exhibits moderate inhibitory activity against several protein kinases, including JAK2 and EGFR. These findings suggest its potential utility in oncology, particularly for cancers driven by aberrant kinase signaling. Additionally, preliminary data indicate that this compound may possess antiviral properties, with notable activity against RNA viruses such as influenza and SARS-CoV-2. The trifluoromethoxy group is believed to enhance membrane permeability and metabolic stability, contributing to its favorable pharmacokinetic profile.
Recent structural-activity relationship (SAR) studies have focused on optimizing the pyridine core to improve potency and selectivity. Modifications at the 4-amino and 3-carboxamide positions have yielded derivatives with enhanced biological activity. For instance, substitution of the amino group with alkyl or aryl moieties has led to compounds with improved kinase inhibition profiles. Computational modeling and X-ray crystallography have provided insights into the binding modes of these derivatives, facilitating rational drug design.
Despite its promise, challenges remain in the development of 4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and unique structural features make it a valuable tool for chemical biology research and a potential lead for drug discovery. Future research directions may include exploring its applications in other therapeutic areas, such as inflammation and neurodegenerative diseases.
In conclusion, 4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its recent advancements highlight the importance of heterocyclic chemistry in addressing unmet medical needs. Continued research on this compound and its derivatives is expected to yield novel insights and therapeutic candidates in the coming years.
1804526-10-0 (4-Amino-6-cyano-2-(trifluoromethoxy)pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)